Cas no 131488-64-7 (2-(1H-indol-1-yl)propanoic acid)

• Product Name: 2-(1H-indol-1-yl)propanoic acid
• CAS No: 131488-64-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 2141101
• PubChem ID: 17605194
• Update Time: 2025-04-21

2-(1H-indol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-indol-1-yl-propionic acid
• 2-(1H-indol-1-yl)propanoic acid
• STL411928
• MFCD11844460
• AS-40590
• 2-indol-1-ylpropanoic acid
• CS-0118635
• DTXCID40540495
• DTXSID70589731
• 2-(1H-indol-1-yl)propanoicacid
• 105074-56-4
• 1H-Indole-1-acetic acid, a-methyl-
• SCHEMBL526316
• 1H-Indole-1-acetic acid, alpha-methyl-, (alphaR)-
• AKOS000101714
• 2-(INDOL-1-YL)PROPANOIC ACID
• Indol-3-alpha-methyl-essigsaure
• 131488-64-7
• AKOS022060370
• DB-293173

• Inchi： 1S/C11H11NO2/c1-8(11(13)14)12-7-6-9-4-2-3-5-10(9)12/h2-8H,1H3,(H,13,14)
• InChI Key： ORDGYGARDALAGC-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 189.078978594Da
• Monoisotopic Mass: 189.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives